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Compound of Interest

Compound Name: Methyl 3-hydroxybutyrate

Cat. No.: B1582156

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and isomers of Methyl 3-hydroxybutyrate. It includes detailed experimental protocols and
data presented in a structured format to support research and development activities.

Chemical Structure and Properties

Methyl 3-hydroxybutyrate, also known as methyl 3-hydroxybutanoate, is a beta-hydroxy acid
ester.[1] Its fundamental chemical and physical properties are crucial for its application in
various scientific fields.

IUPAC Name: methyl 3-hydroxybutanoate[2]

Molecular Formula: CsH1003[2]

Molecular Weight: 118.13 g/mol [2]

CAS Number (for racemic mixture): 1487-49-6[1][2]

The structure consists of a four-carbon butyrate chain with a hydroxyl group on the third carbon
(C3) and a methyl ester group.
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Chemical Structure (2D Representation):

Physicochemical Properties

The physicochemical properties of racemic Methyl 3-hydroxybutyrate are summarized in the
table below. These properties are essential for handling, storage, and application in
experimental settings.

Property Value Reference

Colorless, clear liquid with a
Appearance ) ] [2][3]
mild, apple-like aroma.

Boiling Point 158-160 °C at 760 mmHg [2]
Density 1.053-1.061 g/mL at 20 °C [2][4][5]
Refractive Index (n20/D) 1.417 - 1.425 [21[41[5]

N Practically insoluble in water;
Solubility ) [2][3][6]
Soluble in ethanol.

Flash Point 71.67 °C (161.00 °F) 5]

Isomers of Methyl 3-hydroxybutyrate

The presence of a chiral center at the C3 carbon means that Methyl 3-hydroxybutyrate exists
as a pair of enantiomers: (R)- and (S)-Methyl 3-hydroxybutyrate. These enantiomers have
identical physical properties except for their interaction with plane-polarized light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Human Metabolome Database: Showing metabocard for Methyl 3-hydroxybutyrate
(HMDB0041603) [hmdb.ca]

e 2. Methyl 3-hydroxybutyrate | C5H1003 | CID 15146 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 3. Page loading... [wap.guidechem.com]

e 4. Methyl (R)-3-hydroxybutyrate - CAS-Number 3976-69-0 - Order from Chemodex
[chemodex.com]

e 5. methyl 3-hydroxybutyrate, 1487-49-6 [thegoodscentscompany.com]
e 6. Methyl (R)-(-)-3-hydroxybutyrate | 3976-69-0 [chemicalbook.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 3-
hydroxybutyrate: Chemical Structure and Isomers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1582156#chemical-structure-and-
isomers-of-methyl-3-hydroxybutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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